Cas no 13794-14-4 (2-Phenoxybutanoic acid)
2-Phenoxybutanoic acid structure
Product Name:2-Phenoxybutanoic acid
2-Phenoxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenoxybutanoic acid
- 2-Phenoxybutyric acid
- 2-Phenoxyisobutyricacid
- (2RS)-2-phenoxybutyric acid
- 2-Phenoxy-butyric acid
- Butanoic acid,2-phenoxy
- Butyric acid,2-phenoxy
- DL-2-Phenoxybutyric acid
- EINECS 237-449-9
- phenoxybutyric acid
- Butyricacid, 2-phenoxy- (6CI,7CI,8CI)
- Butyric acid, a-phenoxy- (4CI)
- a-Phenoxybutyric acid
- Phenoxybutyric aci
- TIMTEC-BB SBB000214
- 2-phenoxy-butyricaci
- 2-phenoxy-butanoicaci
- α-Phenoxybutanoic acid
- Butyric acid, 2-phenoxy-
- 253
- AKOS BBB
- AKOS BBB/253
- FT-0613278
- VS-01565
- 2-Phenoxybutanoicacid
- .alpha.-Phenoxybutyric acid
- AKOS000103671
- EN300-20889
- BRN 2048912
- Butanoic acid, 2-phenoxy-
- 2-Phenoxybutanoic acid #
- SCHEMBL295888
- NS00051703
- E77937
- alpha-Phenoxybutyric acid
- 3-06-00-00616 (Beilstein Handbook Reference)
- DTXSID10871223
- A15218
- J-007078
- CS-0199314
- AKOS017258848
- MFCD00002666
- 13794-14-4
- BCP27026
- Z104484470
- 2-PHENOXYBUTYRICACID
- STK864368
- ALBB-022750
- BBL005266
-
- MDL： MFCD00002666
- Inchi： 1S/C10H12O3/c1-2-9(10(11)12)13-8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,11,12)
- InChI Key： TVSPPYGAFOVROT-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C(C(=O)O)CC
Computed Properties
- Exact Mass: 180.07900
- Monoisotopic Mass: 180.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.1272 (rough estimate)
- Melting Point: 79-83 ºC
- Boiling Point: 258 ºC
- Flash Point: 111.7±13.3 °C
- Refractive Index: 1.5160 (estimate)
- PSA: 46.53000
- LogP: 1.92860
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-Phenoxybutanoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： S26-S36
- RTECS：ET5956250
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Phenoxybutanoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Phenoxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 024082-500mg |
2-Phenoxybutanoic acid |
13794-14-4 | 500mg |
1169.0CNY | 2021-07-10 | ||
| TRC | P318368-50mg |
2-Phenoxybutanoic Acid |
13794-14-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P318368-100mg |
2-Phenoxybutanoic Acid |
13794-14-4 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P318368-500mg |
2-Phenoxybutanoic Acid |
13794-14-4 | 500mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 024082-500mg |
2-Phenoxybutanoic acid |
13794-14-4 | 500mg |
1169CNY | 2021-05-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P30950-100mg |
2-phenoxybutanoic acid |
13794-14-4 | 100mg |
¥668.0 | 2021-09-08 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R025728-100mg |
2-Phenoxybutanoic acid |
13794-14-4 | 100mg |
￥664 | 2024-05-25 | ||
| eNovation Chemicals LLC | Y1212649-5g |
2-Phenoxybutanoic acid |
13794-14-4 | 95% | 5g |
$400 | 2024-07-23 | |
| Enamine | EN300-20889-0.05g |
2-phenoxybutanoic acid |
13794-14-4 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-20889-0.1g |
2-phenoxybutanoic acid |
13794-14-4 | 95.0% | 0.1g |
$19.0 | 2025-02-20 |
2-Phenoxybutanoic acid Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
13794-14-4 (2-Phenoxybutanoic acid) Related Products
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- 19102-09-1(Hexanoic acid, 2-phenoxy-)
- 60210-85-7(Hexanoic acid, 2-phenoxy-, (R)-)
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